Cas no 1805388-78-6 (6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile)

• Product Name: 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile
• CAS No: 1805388-78-6
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4869936
• Update Time: 2025-08-05

6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C8H5ClF2N2O/c9-6-3-5(14)7(8(10)11)4(13-6)1-2-12/h3,8H,1H2,(H,13,14)
• InChI Key： PDPHTSHCXRYZJI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C(F)F)=C(CC#N)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9

Additional information on 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile

Introduction to 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS No. 1805388-78-6)

6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS No. 1805388-78-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

The molecular structure of 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile is composed of a pyridine ring substituted with a chlorine atom at the 6-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 4-position. Additionally, the 2-position is occupied by an acetonitrile group. This intricate arrangement of functional groups imparts distinct chemical and biological properties to the molecule.

In terms of chemical properties, 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile exhibits notable stability under various conditions. The presence of the difluoromethyl group enhances its lipophilicity, which can be advantageous for improving cellular permeability and bioavailability. The hydroxyl group contributes to hydrogen bonding capabilities, potentially influencing interactions with biological targets. The acetonitrile moiety adds to the overall polarity and can affect solubility characteristics.

The synthesis of 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile has been explored through several methodologies. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, starting from a substituted pyridine derivative, selective chlorination at the 6-position can be achieved using appropriate reagents such as N-chlorosuccinimide (NCS). Subsequent introduction of the difluoromethyl group can be accomplished via nucleophilic substitution reactions with difluoroiodomethane or similar reagents. The hydroxylation step typically involves oxidative conditions or metal-catalyzed reactions to introduce the hydroxyl group at the 4-position. Finally, the acetonitrile functionality can be introduced through cyanolation reactions.

Recent research has highlighted the potential therapeutic applications of 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors involved in various disease pathways. For example, it has been reported to act as a selective inhibitor of certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that it may possess anti-inflammatory properties, making it a promising candidate for treating inflammatory disorders.

In vitro and in vivo studies have further elucidated the pharmacological profile of 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile. Cell-based assays have demonstrated its ability to modulate signaling pathways associated with cell proliferation and apoptosis. Animal models have provided insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for optimizing its use in preclinical and clinical settings.

The safety profile of 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile is an important consideration for its development as a therapeutic agent. Toxicological studies have been conducted to assess potential adverse effects and determine safe dosage ranges. Results from these studies indicate that the compound is generally well-tolerated at therapeutic concentrations, with minimal toxicity observed in both in vitro and in vivo models.

In conclusion, 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS No. 1805388-78-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its favorable chemical properties and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable candidate for further development.